![molecular formula C16H22ClN3S B4397598 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarbothioamide](/img/structure/B4397598.png)
4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarbothioamide
Overview
Description
4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarbothioamide, also known as CPP, is a chemical compound that has been widely studied for its potential therapeutic applications. CPP belongs to the class of piperazine derivatives, which have been shown to exhibit a range of biological activities, including analgesic, anxiolytic, and antidepressant effects.
Mechanism of Action
The exact mechanism of action of 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarbothioamide is not fully understood, but it is believed to act as a modulator of the serotonin and dopamine systems in the brain. This compound has been shown to increase the levels of serotonin and dopamine in certain regions of the brain, which may contribute to its anxiolytic, antidepressant, and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of gene expression, and the inhibition of inflammatory pathways. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarbothioamide in lab experiments is its well-established synthesis method and pharmacological properties. This compound has been extensively studied in animal models and has been shown to exhibit consistent effects across different studies. However, one limitation of using this compound in lab experiments is its potential toxicity and side effects, which may limit its use in certain applications.
Future Directions
There are numerous future directions for research on 4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarbothioamide, including the investigation of its potential therapeutic applications in human subjects, the elucidation of its exact mechanism of action, and the development of more selective and potent derivatives of this compound. Additionally, the use of this compound in combination with other drugs or therapies may also be explored as a potential treatment option for various neurological and psychiatric disorders.
In conclusion, this compound is a promising compound with potential therapeutic applications in a range of neurological and psychiatric disorders. Its well-established synthesis method and pharmacological properties make it a valuable tool for investigating the mechanisms of these disorders and developing new treatments. Further research is needed to fully understand the potential of this compound and its derivatives in clinical applications.
Scientific Research Applications
4-(4-chlorophenyl)-N-cyclopentyl-1-piperazinecarbothioamide has been studied extensively for its potential therapeutic applications in a range of neurological and psychiatric disorders. It has been shown to exhibit anxiolytic and antidepressant effects in animal models, and has been proposed as a potential treatment for anxiety and depression in humans. This compound has also been investigated for its potential use in the treatment of neuropathic pain, as it has been shown to have analgesic effects in animal models.
properties
IUPAC Name |
4-(4-chlorophenyl)-N-cyclopentylpiperazine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClN3S/c17-13-5-7-15(8-6-13)19-9-11-20(12-10-19)16(21)18-14-3-1-2-4-14/h5-8,14H,1-4,9-12H2,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INATXWGGHFJGIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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